What exactly is GW0742?
GW0742 is an artificial, potent and selective PPAR agonist. These transcription factors are ligand-dependent and involved in various bodily processes, like energy homeostasis and inflammation. GW0742 is not a brand new SARM; however, like Cardarine, it is part of the category of PPAR delta antagonists.
The transcription factor peroxisome proliferator-activated receptor d (PPARd) is a member of the superfamily of nuclear hormone receptors and is implicated in lipid metabolism and the regulation of genes with potential roles in neurotoxicity. GW 0742 is a highly selective PPARd antagonist (EC50 = 1.1 millimoles), which exhibits a 1,000-fold increase in selectivity over different human PPAR subtypes.1 GW 0742 demonstrates the ability to protect neurons in response to low KCl levels, which causes death in cerebellar ...